Cas no 91695-59-9 (Ethanone, 1-(4-cyclohexyl-1-piperazinyl)-)

• Product Name: Ethanone, 1-(4-cyclohexyl-1-piperazinyl)-
• CAS No: 91695-59-9
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5718417
• Update Time: 2025-06-15

Ethanone, 1-(4-cyclohexyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-cyclohexyl-1-piperazinyl)-

• Inchi： 1S/C12H22N2O/c1-11(15)13-7-9-14(10-8-13)12-5-3-2-4-6-12/h12H,2-10H2,1H3
• InChI Key： HOHAKIGCFPDJJI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2CCCCC2)CC1)C

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 186 °C(Press: 10 Torr)
• pka: 7.57±0.70(Predicted)

Additional information on Ethanone, 1-(4-cyclohexyl-1-piperazinyl)-

Recent Advances in the Study of Ethanone, 1-(4-cyclohexyl-1-piperazinyl)- (CAS: 91695-59-9)

Ethanone, 1-(4-cyclohexyl-1-piperazinyl)- (CAS: 91695-59-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexyl-piperazinyl structure, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. Recent research has focused on its pharmacological properties, including its interactions with biological targets and its potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Studies have demonstrated that Ethanone, 1-(4-cyclohexyl-1-piperazinyl)- exhibits affinity for various receptor subtypes, particularly those involved in the regulation of dopamine and serotonin pathways. This has led to investigations into its potential use in treating neurological and psychiatric disorders, such as schizophrenia and depression. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and antimicrobial properties. Preliminary findings suggest that Ethanone, 1-(4-cyclohexyl-1-piperazinyl)- may inhibit the production of pro-inflammatory cytokines, making it a candidate for the treatment of chronic inflammatory conditions. Its antimicrobial activity has also been tested against a range of bacterial and fungal pathogens, with promising results in vitro.

The synthesis and optimization of Ethanone, 1-(4-cyclohexyl-1-piperazinyl)- have been another focal point of recent studies. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, as well as to create derivatives with enhanced pharmacological profiles. These efforts have been supported by advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to ensure the structural integrity and consistency of the synthesized products.

Despite these advancements, challenges remain in the development of Ethanone, 1-(4-cyclohexyl-1-piperazinyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's versatile pharmacological properties and its potential for modification make it a promising candidate for future drug discovery efforts.

In conclusion, Ethanone, 1-(4-cyclohexyl-1-piperazinyl)- (CAS: 91695-59-9) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in vivo.